N-(2-nitrophenyl)-2-(4-phenylpiperazin-1-yl)acetamide

• IUPAC Name: N-(2-nitrophenyl)-2-(4-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C18H20N4O3/c23-18(19-16-8-4-5-9-17(16)22(24)25)14-20-10-12-21(13-11-20)15-6-2-1-3-7-15/h1-9H,10-14H2,(H,19,23)
• InChI Key: FTPSJHZTLGNCGE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=CC=C2[N+](=O)[O-])C3=CC=CC=C3
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

N-(2-nitrophenyl)-2-(4-phenylpiperazin-1-yl)acetamide, also known as NPA, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme nitric oxide synthase (NOS), which is involved in the production of nitric oxide (NO) in the body. NPA has been studied extensively for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.

Scientific Research Applications

Non-linear Optical Materials

Research on compounds like 3-Nitro­acetanilide, a close relative, indicates its utility as an organic non-linear optical material due to its crystal structure and properties (Mahalakshmi, Upadhyaya, & Row, 2002). Such materials are crucial for applications in photonics and telecommunications.

Solvation Dynamics

The study of N-(4-Methyl-2-nitrophenyl)acetamide revealed its complex formation with protophilic solvents, which is stabilized by bifurcate hydrogen bonds (Krivoruchka et al., 2004). Understanding these dynamics is essential for solvent selection in chemical syntheses and for developing sensitive solvent-based sensors.

Catalytic Synthesis

The green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide showcases the use of novel catalysts for efficient production of key intermediates in dye manufacturing (Zhang Qun-feng, 2008). This highlights the potential of N-(2-nitrophenyl)-2-(4-phenylpiperazin-1-yl)acetamide in facilitating environmentally friendly chemical processes.